Structure and thermal expansion of the distorted Prussian blue analogue RbCuCo(CN)6†

Chemical Communications Pub Date: 2019-07-30 DOI: 10.1039/C9CC05436G

Abstract

The structure and thermal expansion of the Prussian blue analogue RbCuCo(CN)6 has been determined via neutron and X-ray powder diffraction. The system crystallises in Cccm and harbours three coexisting distortions relative to the parent Fm[3 with combining macron]m structure, which leads to anisotropic thermal expansion with a near-zero component in one direction. The difficulties associated with determining octahedral tilt systems in Prussian blue analogues and related double molecular perovskites are discussed.

Graphical abstract: Structure and thermal expansion of the distorted Prussian blue analogue RbCuCo(CN)6
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